NSI-189

• CAS No.: 1270138-40-3
• Product Name: NSI-189
• Molecular Formula: C22H30N4O
• Molecular Weight: 366.4998
• IUPAC Name: (4-benzylpiperazin-1-yl)-[2-(3-methylbutylamino)pyridin-3-yl]methanone
• Standard InChI: InChI=1S/C22H30N4O/c1-18(2)10-12-24-21-20(9-6-11-23-21)22(27)26-15-13-25(14-16-26)17-19-7-4-3-5-8-19/h3-9,11,18H,10,12-17H2,1-2H3,(H,23,24)
• Standard InChIKey: DYTOQURYRYYNOR-UHFFFAOYSA-N
• SMILES: CC(C)CCNC1=C(C=CC=N1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Appearance: white to off-white solid powder
• Description: NSI-189 is an analytical reference standard categorized as an experimental, potential antidepressant that is under investigation. NSI-189 increases hippocampal volume and stimulates neurogenesis of hippocampal stem cells in vivo and in vitro. This compound may improve consolidation of information from short-term to long-term memory. Researchers are also investigating NSI-189's role in a variety of other neurological conditions, including traumatic brain injury, Alzheimer's disease, post-traumatic stress disorder, stroke, and to prevent cognitive and memory decline in aging.
• Purity: 98%
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSI-189; NSI 189; NSI189.
• PubChem Compound: 50922681
• Last Modified: Nov 11 2021